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Compound of Interest

Compound Name: 4-Amino-3-iodobenzoic acid

Cat. No.: B1265520

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of 4-Amino-3-iodobenzoic acid, a versatile
chemical compound with significant applications in organic synthesis and pharmaceutical
research. This document outlines its chemical properties, synthesis, and key applications,
supported by experimental protocols and data visualizations to facilitate its use in a laboratory
setting.

Core Chemical Data

The Chemical Abstracts Service (CAS) number for 4-Amino-3-iodobenzoic acid is 2122-63-6.
[11[2][3][4][5] This unique identifier is crucial for unambiguous identification in chemical
databases and regulatory submissions.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 4-Amino-3-iodobenzoic acid is presented in the
table below for easy reference and comparison.
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Property Value Source

CAS Number 2122-63-6 [11[2][3][41[5]

Molecular Formula C7H6INO2 [11[415]

Molecular Weight 263.03 g/mol [31[41[5]

IUPAC Name 4-amino-3-iodobenzoic acid [1][5]

InChi Key FPLDDZRJTOXFCB- (5]
UHFFFAOYSA-N

Canonical SMILES C1=CC(=C(C=C1C(=0)O)I)N [5]

Purity 98% (typical) [4]

Synthesis and Experimental Protocols

4-Amino-3-iodobenzoic acid is a valuable building block in organic synthesis, often utilized in
the construction of more complex molecules. One notable application is in solid-phase
synthesis to generate indole derivatives.

Example Protocol: Solid-Phase Synthesis of a Resin-
Bound Indole Carboxamide

This protocol details the initial steps for the generation of a resin-bound 3-[2-
(acetylamino)ethyl]-2-iodo-1H-indole-5-carboxamide, starting from Polystyrene-Rink resin and
4-amino-3-iodobenzoic acid.[4]

Materials:

Polystyrene-Rink resin

4-Amino-3-iodobenzoic acid

N,N'-Diisopropylcarbodiimide (DIC)

1-Hydroxybenzotriazole (HOBt)
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N,N-Dimethylformamide (DMF)
Piperidine
Acetic anhydride

Pyridine

Procedure:

Resin Swelling: Swell the Polystyrene-Rink resin in DMF for 1 hour.

Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF to remove the
Fmoc protecting group. Wash the resin thoroughly with DMF.

Amide Coupling: In a separate vessel, pre-activate 4-Amino-3-iodobenzoic acid with DIC
and HOBt in DMF.

Add the activated acid solution to the deprotected resin and agitate at room temperature
overnight to facilitate amide bond formation.

Washing: Wash the resin sequentially with DMF, dichloromethane (DCM), and methanol to
remove unreacted reagents and byproducts.

Capping (Optional): To block any unreacted amino groups on the resin, treat with a solution
of acetic anhydride and pyridine in DMF.

Final Wash and Drying: Wash the resin as in step 5 and dry under vacuum.

This procedure yields the 4-amino-3-iodobenzoic acid coupled to the solid support, ready for

subsequent cyclization and derivatization steps to form the target indole structure.

Logical Workflow for Solid-Phase Synthesis

The following diagram illustrates the logical workflow for the initial steps of the solid-phase

synthesis described above.
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Caption: Workflow for coupling 4-Amino-3-iodobenzoic acid to a solid support.

Applications in Drug Discovery and Development

The structural motif of 4-Amino-3-iodobenzoic acid makes it a valuable precursor for the
synthesis of various heterocyclic compounds, which are of significant interest in medicinal
chemistry. The presence of the amino, iodo, and carboxylic acid groups provides multiple
reaction handles for diversification. The iodo group, in particular, is a versatile substituent that
can participate in a wide range of carbon-carbon and carbon-heteroatom bond-forming
reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. These reactions are
fundamental in the construction of complex molecular architectures found in many drug
candidates.

Safety Information

4-Amino-3-iodobenzoic acid is classified as a warning-level hazard.[1] The primary hazards
associated with this compound are skin irritation, serious eye irritation, and potential respiratory
irritation.[1]

Precautionary Statements:
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

« In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.
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It is imperative to handle this chemical in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed
safety information, refer to the Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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